1,4-Ethanonaphthalen-2(1H)-one, 3,4-dihydro-

• CAS No.: 13153-76-9
• Molecular Formula: C12H12O
• Molecular Weight: 172.22 g/mol
• IUPAC Name: tricyclo[6.2.2.02,7]dodeca-2,4,6-trien-9-one
• InChI: InChI=1S/C12H12O/c13-12-7-8-5-6-11(12)10-4-2-1-3-9(8)10/h1-4,8,11H,5-7H2
• InChI Key: JTAWEGXLKGECMT-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)CC1C3=CC=CC=C23

Description

1,4-Ethanonaphthalen-2(1H)-one, 3,4-dihydro- is a useful research compound. Its molecular formula is C12H12O and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5.6 g of tricyclo[6.2.2.02,7]dodeca-2,4,6-trien-9-ol in 30 mL of DCM were added 110 mL of a 15% DMP solution in DCM. After stirring overnight 300 mL of EtOAc/Hept (1:1) were added, the obtained suspension was filtered over a pad of celite and the filtrated was concentrated in vacuo. The residue was treated again with EtOAc/Hept (1:1) and filtered over celite. This procedure was repeated twice to obtain 4.9 g of the desired compound as yellow oil.